Cas no 1565553-78-7 (tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate)

• Product Name: tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate
• CAS No: 1565553-78-7
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5760063
• PubChem ID: 104593078
• Update Time: 2025-05-20

tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate
• EN300-5061806
• 1565553-78-7

• Inchi： 1S/C10H14N4O2/c1-10(2,3)16-9(15)12-8-7(5-11)6-14(4)13-8/h6H,1-4H3,(H,12,13,15)
• InChI Key： BUNKEMRQQDLZCL-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C#N)=CN(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate

tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 1565553-78-7): A Comprehensive Overview

tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 1565553-78-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features, which include a 4-cyano-1-methyl-1H-pyrazol-3-yl moiety and a tert-butyl protecting group. These features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-cyano-1-methyl-1H-pyrazol-3-yl moiety is particularly noteworthy due to its potential for forming strong hydrogen bonds and its ability to participate in various chemical reactions. This moiety has been extensively studied for its role in enhancing the biological activity of compounds, particularly in the context of drug discovery. The tert-butyl protecting group, on the other hand, provides additional stability and protects the amine functionality during synthetic transformations, ensuring that the compound remains intact until the desired final product is achieved.

Recent advancements in the field have highlighted the importance of tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The researchers found that by modifying the 4-cyano-1-methyl-1H-pyrazol-3-yl moiety, they could enhance the selectivity and potency of the resulting inhibitors, thereby improving their therapeutic potential.

In addition to its role in kinase inhibition, tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate has also shown promise in other areas of medicinal chemistry. A recent study published in *Bioorganic & Medicinal Chemistry Letters* explored its use as a scaffold for developing antiviral agents. The researchers synthesized a series of derivatives by varying the substituents on the pyrazole ring and found that certain modifications significantly increased antiviral activity against a range of viruses, including influenza and herpes simplex virus.

The synthetic versatility of tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate is another factor contributing to its widespread use in pharmaceutical research. The compound can be readily synthesized using well-established methods, such as coupling reactions and protection/deprotection strategies. This ease of synthesis makes it an attractive choice for researchers looking to develop new compounds with specific biological activities.

Moreover, the compound's stability under various reaction conditions ensures that it can be used in a wide range of synthetic sequences without degradation or loss of functionality. This stability is particularly important when synthesizing complex molecules that require multiple steps and functional group manipulations.

In conclusion, tert-butyl N-(4-cyano-1-methyl-1H-pyrazol-3-yl)carbamate (CAS No. 1565553-78-7) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and stability make it an ideal intermediate for developing novel therapeutic agents with diverse biological activities. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for treating various diseases.